Cas no 1440535-11-4 (5-Ethynyl-2-fluorobenzaldehyde)

• Product Name: 5-Ethynyl-2-fluorobenzaldehyde
• CAS No: 1440535-11-4
• MF: C₉H₅FO
• MW: 148.133805990219
• MDL: MFCD24850036
• CID: 2624847
• PubChem ID: 75412013
• Update Time: 2025-06-09

5-Ethynyl-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Ethynyl-2-fluorobenzaldehyde
• 4-Fluoro-3-formylphenylacetylene
• F83053
• CS-0212755
• Benzaldehyde, 5-ethynyl-2-fluoro-
• DTXSID001300435
• EN300-4413842
• Z1681377714
• 1440535-11-4
• MFCD24850036
• SCHEMBL23407049
• AKOS037655536
• PS-11747
• QHC53511

• MDL： MFCD24850036
• Inchi： 1S/C9H5FO/c1-2-7-3-4-9(10)8(5-7)6-11/h1,3-6H
• InChI Key： QLROWFLLVGAIRS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#C)C=C1C=O

Computed Properties

• Exact Mass: 148.032442941g/mol
• Monoisotopic Mass: 148.032442941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-Ethynyl-2-fluorobenzaldehyde

Introduction to 5-Ethynyl-2-fluorobenzaldehyde (CAS No. 1440535-11-4)

5-Ethynyl-2-fluorobenzaldehyde, with the chemical formula C₈H₅FO, is a fluorinated aromatic aldehyde featuring an ethynyl substituent. This compound has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its versatile structural framework, which makes it a valuable intermediate in the development of novel bioactive molecules. The presence of both a fluorine atom and an aldehyde group imparts unique electronic and steric properties, enabling its application in diverse chemical transformations.

The CAS no. 1440535-11-4 identifier firmly classifies this compound within the chemical registry, underscoring its importance in synthetic and medicinal chemistry research. Its molecular structure, characterized by a benzene ring substituted with a fluorine atom at the 2-position and an ethynyl group at the 5-position, provides a scaffold that is highly conducive to further functionalization. This structural motif is particularly attractive for designing molecules with enhanced binding affinity and metabolic stability, key criteria in drug discovery.

In recent years, 5-Ethynyl-2-fluorobenzaldehyde has been extensively studied for its potential applications in the synthesis of pharmacologically relevant compounds. The aldehyde functionality serves as a reactive site for condensation reactions, allowing for the formation of Schiff bases, heterocyclic derivatives, and other complex structures. Furthermore, the ethynyl group can undergo various coupling reactions, such as Sonogashira coupling, which broadens its utility in constructing biaryl systems prevalent in many active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 5-Ethynyl-2-fluorobenzaldehyde is its role as a precursor in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have leveraged this compound to synthesize novel kinase inhibitors, where the fluorine atom enhances lipophilicity and binding interactions with protein targets. Additionally, the aldehyde group can be transformed into carboxylic acids or esters, expanding its applicability in peptidomimetic chemistry and covalent drug design strategies.

Recent advancements in computational chemistry have further highlighted the significance of 5-Ethynyl-2-fluorobenzaldehyde. Molecular modeling studies indicate that its fluorinated aromatic core can effectively modulate electron density distribution, influencing both receptor binding and metabolic degradation profiles. These insights have guided the rational design of next-generation compounds with improved pharmacokinetic profiles. Moreover, the compound's compatibility with green chemistry principles has been explored, with efforts focusing on optimizing synthetic routes to minimize waste and energy consumption.

The pharmaceutical industry has also shown interest in 5-Ethynyl-2-fluorobenzaldehyde for its potential as an intermediate in antiviral and anticancer drug development. By incorporating this scaffold into larger molecules, researchers aim to exploit its ability to disrupt critical viral replication cycles or interfere with oncogenic signaling pathways. Preliminary studies have demonstrated promising results in vitro, suggesting that derivatives of this compound may exhibit potent therapeutic activity against resistant strains of pathogens or tumors.

From an industrial perspective, the synthesis of 5-Ethynyl-2-fluorobenzaldehyde presents both challenges and opportunities. While traditional methods rely on multi-step sequences involving halogenation and cyanation steps, there is growing interest in alternative approaches that employ catalytic processes or flow chemistry techniques. Such innovations not only enhance scalability but also align with the growing demand for sustainable manufacturing practices. Collaborative efforts between academia and industry are driving these developments, ensuring that 5-Ethynyl-2-fluorobenzaldehyde remains accessible for preclinical and clinical investigations.

The role of CAS no. 1440535-11-4 in high-throughput screening (HTS) campaigns cannot be overstated. Its structural features make it an ideal candidate for library compounds used in identifying hits against disease targets. By systematically varying substituents around the benzene ring or introducing additional functional groups via 5-Ethynyl-2-fluorobenzaldehyde, researchers can generate diverse chemical space for exploration. This approach has already led to several high-value candidates entering later stages of drug development pipelines.

In conclusion,5-Ethynyl-2-fluorobenzaldehyde represents a cornerstone compound in modern medicinal chemistry. Its unique structural attributes combined with its reactivity make it indispensable for designing innovative therapeutics across multiple therapeutic areas. As research progresses,CAS no. 1440535-11-4 will continue to play a pivotal role in advancing our understanding of molecular interactions and improving patient outcomes through targeted drug interventions.